N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide

• IUPAC Name: N-[4-[(6-pyrazol-1-ylpyridazin-3-yl)amino]phenyl]-1H-indole-3-carboxamide
• InChI: InChI=1S/C22H17N7O/c30-22(18-14-23-19-5-2-1-4-17(18)19)26-16-8-6-15(7-9-16)25-20-10-11-21(28-27-20)29-13-3-12-24-29/h1-14,23H,(H,25,27)(H,26,30)
• InChI Key: IKHKHLYRCCBFFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)NC3=CC=C(C=C3)NC4=NN=C(C=C4)N5C=CC=N5
• Molecular Formula: C22H17N7O
• Molecular Weight: 395.4 g/mol

Description

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide, also known as N-(4-{[6-(pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide, is a heterocyclic compound with a wide range of applications in medicinal chemistry. It is a versatile molecule that can be used for the synthesis of various therapeutically active compounds. The compound has been studied extensively for its potential therapeutic applications in the treatment of various diseases such as cancer, diabetes, and neurological disorders.

Scientific Research Applications

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide has been widely studied for its potential applications in medicinal chemistry. The compound has been found to have anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been studied for its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, the compound has been studied for its potential applications in the treatment of HIV/AIDS and other viral infections.

Mechanism of Action

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide has been found to act as an inhibitor of several enzymes involved in the biosynthesis of important cellular molecules. The compound has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the biosynthesis of prostaglandins. The compound has also been found to inhibit the enzyme phosphodiesterase-4 (PDE-4), which is involved in the biosynthesis of cAMP and cGMP. In addition, the compound has been found to inhibit the enzyme lipoxygenase (LOX), which is involved in the biosynthesis of leukotrienes.
Biochemical and Physiological Effects
N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide has been found to have a variety of biochemical and physiological effects. The compound has been found to inhibit the production of pro-inflammatory mediators such as prostaglandins, leukotrienes, and cytokines. In addition, the compound has been found to inhibit the production of nitric oxide and to inhibit the activity of several key enzymes involved in the biosynthesis of important cellular molecules. Furthermore, the compound has been found to modulate the activity of several key signaling pathways involved in the regulation of cell proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide is a versatile molecule with a wide range of applications in medicinal chemistry. The compound has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be used to synthesize a variety of therapeutically active compounds. In addition, the compound has been found to have a variety of biochemical and physiological effects, making it a useful tool for studying the mechanisms of action of various therapeutic agents. However, the compound has some limitations for use in laboratory experiments. It is a relatively unstable compound, making it difficult to store for long periods of time. In addition, the compound is relatively expensive, making it cost prohibitive for some laboratory experiments.

Future Directions

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide has a wide range of potential applications in medicinal chemistry. Future research should focus on the development of novel synthesis methods for the compound and the synthesis of new derivatives with improved therapeutic properties. In addition, future research should focus on the development of new assays to evaluate the compound's biochemical and physiological effects. Furthermore, future research should focus on the development of new therapeutic agents based on the compound's structure and mechanism of action. Finally, future research should focus on the development of new strategies for the delivery and targeting of the compound for therapeutic applications.

Synthesis Methods

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide can be synthesized using a variety of methods. The most commonly used methods include the use of Knoevenagel condensation, the Biginelli reaction, and the Ugi reaction. Knoevenagel condensation is a one-step process that involves the reaction of an aldehyde and an amine in the presence of a base to form a Schiff base. The Biginelli reaction is a three-component reaction involving an aldehyde, an urea, and an acid to form a pyrimidine derivative. The Ugi reaction is a four-component reaction involving an aldehyde, an amine, an isocyanide, and an acid to form a heterocyclic compound.